Cas no 1707609-60-6 (1-Benzyl-4-fluoro-5-methoxy-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-Benzyl-4-fluoro-5-methoxy-1H-pyrazole-3-carboxylic acid
• CAS No: 1707609-60-6
• MF: C₁₂H₁₁FN₂O₃
• MW: 250.225746393204
• CID: 5181466
• Update Time: 2025-05-21

1-Benzyl-4-fluoro-5-methoxy-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-fluoro-5-methoxy-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C12H11FN2O3/c1-18-11-9(13)10(12(16)17)14-15(11)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,16,17)
• InChI Key： CASRIMABJPMMLJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(OC)=C(F)C(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-Benzyl-4-fluoro-5-methoxy-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 1-Benzyl-4-fluoro-5-methoxy-1H-pyrazole-3-carboxylic acid (CAS No. 1707609-60-6)

1-Benzyl-4-fluoro-5-methoxy-1H-pyrazole-3-carboxylic acid (CAS No. 1707609-60-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the pyrazole carboxylic acid family, which is known for its diverse biological activities. With the increasing demand for novel drug candidates and agrochemicals, researchers are actively exploring the potential of fluorinated pyrazole derivatives like this compound. Its molecular structure, characterized by a benzyl group, fluoro substituent, and methoxy group, offers a versatile scaffold for further chemical modifications.

The 1-Benzyl-4-fluoro-5-methoxy-1H-pyrazole-3-carboxylic acid is particularly notable for its potential applications in medicinal chemistry. Recent studies have highlighted the importance of fluorinated heterocycles in drug discovery, as they often enhance metabolic stability and bioavailability. This compound’s carboxylic acid moiety further allows for easy derivatization, making it a valuable intermediate for synthesizing more complex molecules. In the context of AI-driven drug discovery, such compounds are frequently screened for their interactions with biological targets, leveraging computational tools to predict efficacy and safety.

From an agrochemical perspective, pyrazole-based compounds have shown promise as herbicides and insecticides. The presence of a fluoro group in 1-Benzyl-4-fluoro-5-methoxy-1H-pyrazole-3-carboxylic acid could contribute to its pesticidal activity by improving target binding affinity. As sustainable agriculture gains traction, researchers are investigating eco-friendly alternatives to traditional pesticides, and this compound’s structural attributes align well with these goals. Its potential role in green chemistry initiatives is another area of interest, particularly in reducing environmental impact.

The synthesis of 1-Benzyl-4-fluoro-5-methoxy-1H-pyrazole-3-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity. These methods are increasingly popular in modern laboratories, as they align with the principles of process intensification and sustainable synthesis. The compound’s CAS No. 1707609-60-6 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance.

In the realm of material science, 1-Benzyl-4-fluoro-5-methoxy-1H-pyrazole-3-carboxylic acid has also been explored for its potential in designing functional materials. Its aromatic and heterocyclic components make it a candidate for developing organic semiconductors or coordination polymers. With the growing interest in smart materials and molecular electronics, this compound’s versatility could open new avenues for innovation. Researchers are particularly intrigued by its ability to form stable complexes with metal ions, which could be harnessed for catalytic applications.

The safety profile of 1-Benzyl-4-fluoro-5-methoxy-1H-pyrazole-3-carboxylic acid is another critical consideration. While it is not classified as a hazardous substance, proper handling protocols should always be followed in laboratory settings. The compound’s physicochemical properties, such as solubility and stability, are well-documented, ensuring its safe use in various applications. As regulatory frameworks evolve, compliance with REACH and other global standards remains a priority for manufacturers and researchers alike.

In conclusion, 1-Benzyl-4-fluoro-5-methoxy-1H-pyrazole-3-carboxylic acid (CAS No. 1707609-60-6) represents a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and material science. Its structural uniqueness and adaptability make it a subject of ongoing research, particularly in the context of sustainable development and innovative technologies. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.